Ethyl 6-(dimethylamino)pyridazine-3-carboxylate

• IUPAC Name: ethyl 6-(dimethylamino)pyridazine-3-carboxylate
• InChI: InChI=1S/C9H13N3O2/c1-4-14-9(13)7-5-6-8(11-10-7)12(2)3/h5-6H,4H2,1-3H3
• InChI Key: GTKICVKNDVGKCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN=C(C=C1)N(C)C
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

Molecular Structure Analysis

The molecular structure of EDPC is unique and has been the subject of research interest. A related compound, ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate, had its molecular crystal structures optimized using density functional theory (DFT) calculations. The results were consistent with X-ray diffraction data.

Scientific Research Applications

Synthesis and Chemical Transformations

Ethyl 6-(dimethylamino)pyridazine-3-carboxylate has been utilized in various synthetic and chemical transformation processes, demonstrating its versatility in organic chemistry. One study detailed the regioselective synthesis of ethyl pyrazolecarboxylates from ethyl 3-[(dimethylamino)methylidene]pyruvate, highlighting the compound's role in generating 1-substituted ethyl 1H-pyrazole-5-carboxylates and diethyl 1H-pyrazole-3,4-dicarboxylates. This research showcases the compound's utility in synthesizing pyrazole derivatives, a class of compounds with significant biological activity (Hanzlowsky et al., 2003).

Another study explored transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thioazole-5-carboxylate into 5-substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates, further demonstrating the compound's contribution to synthesizing heterocyclic compounds with potential pharmaceutical applications (Albreht et al., 2009).

Applications in Heterocyclic Chemistry

Ethyl 6-(dimethylamino)pyridazine-3-carboxylate is also pivotal in the synthesis of heterocyclic compounds, a crucial area in medicinal chemistry. Research shows its involvement in the synthesis of novel analogues of guanine, albeit without the antiviral activity of some related compounds. This underscores the chemical's role in exploring nucleoside analogues and their biological activities (Ehler et al., 1977).

Moreover, it has facilitated the synthesis of pyrrolo[1,2-a]pyrazine derivatives, offering a route to novel analogues of natural alkaloids like peramine, which have implications in drug discovery and development (Voievudskyi et al., 2016).

Contributions to Pyridazine Chemistry

The compound's significance extends to pyridazine chemistry, where it has been used in synthesizing derivatives with potential for pharmacological applications. This is evident in the preparation of pyridazine derivatives and related compounds, showcasing the compound's utility in creating scaffolds for developing new therapeutic agents (Deeb et al., 1992).

Synthesis routes and methods

Procedure details

Ethyl (6-dimethylaminopyridazin-3-yl)carboxylate can be obtained by heating, at a temperature of about 70° C. for 4.5 hours, a suspension of 3-cyano-6-dimethylaminopyridazine (52.7 g) in a mixture of distilled water (600 cc), 10N aqueous sodium hydroxide solution (200 cc) and ethanol (400 cc). After cooling to a temperature of about 20° C., methylene chloride (200 cc) is added to the reaction mixture, which is then left to stand for 12 hours at a temperature of about 20° C. The aqueous phase is removed by decantation, acidified by addition of 12N hydrochloric acid (150 cc) and evaporated to dryness under reduced pressure. Ethanol (360 cc), 1,2-dichloroethane (360 cc) and pure methanesulphonic acid (76 g) are added to the residue thus obtained. The resulting mixture is then heated under reflux for 20 hours. After cooling to a temperature of about 20° C., the insoluble matter which has formed is filtered off and washed with methylene chloride (3 × 20 cc). A saturated aqueous sodium carbonate solution (720 cc) is added to the filtrate thus obtained. The insoluble product which forms is filtered off and washed with methylene chloride (2 × 200 cc). The aqueous phase is removed by decantation and is washed with methylene chloride (2 × 100 cc). The combined organic fractions are dried over magnesium sulphate, filtered and evaporated to dryness under reduced pressure. Ethyl (6-dimethylaminopyridazin-3-yl)carboxylate (50.81 g), melting at 112° C., is thus obtained.